3-Indolyl B-D-glucuronide sodium salt
3-Indolyl B-D-glucuronide sodium salt
Brand Name:
Vulcanchem
CAS No.:
119736-51-5
VCID:
VC0048998
InChI:
InChI=1S/C14H15NO7.Na/c16-9-10(17)12(13(19)20)22-14(11(9)18)21-8-5-15-7-4-2-1-3-6(7)8;/h1-5,9-12,14-18H,(H,19,20);/q;+1/p-1/t9-,10-,11+,12-,14+;/m0./s1
SMILES:
C1=CC=C2C(=C1)C(=CN2)OC3C(C(C(C(O3)C(=O)[O-])O)O)O.[Na+]
Molecular Formula:
C14H14NNaO7
Molecular Weight:
331.256
3-Indolyl B-D-glucuronide sodium salt
CAS No.: 119736-51-5
Cat. No.: VC0048998
Molecular Formula: C14H14NNaO7
Molecular Weight: 331.256
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 119736-51-5 |
|---|---|
| Molecular Formula | C14H14NNaO7 |
| Molecular Weight | 331.256 |
| IUPAC Name | sodium;(2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(1H-indol-3-yloxy)oxane-2-carboxylate |
| Standard InChI | InChI=1S/C14H15NO7.Na/c16-9-10(17)12(13(19)20)22-14(11(9)18)21-8-5-15-7-4-2-1-3-6(7)8;/h1-5,9-12,14-18H,(H,19,20);/q;+1/p-1/t9-,10-,11+,12-,14+;/m0./s1 |
| Standard InChI Key | DBEHJKGNQBSGOE-CYRSAHDMSA-M |
| SMILES | C1=CC=C2C(=C1)C(=CN2)OC3C(C(C(C(O3)C(=O)[O-])O)O)O.[Na+] |
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